![molecular formula C19H25ClN2OS B6269754 N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride CAS No. 2445791-10-4](/img/no-structure.png)
N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride
Description
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a heterocyclic ring. The structure would influence its physical and chemical properties, as well as its reactivity .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For example, the amine group might participate in reactions with acids, while the carboxamide group could be involved in reactions with bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amine and carboxamide could make it soluble in polar solvents .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride' involves the reaction of 4-(1-aminoethyl)benzaldehyde with 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid to form the intermediate Schiff base, which is then reduced to the final product using sodium borohydride and hydrochloric acid.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1-aminoethyl)benzaldehyde is reacted with 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid in the presence of a suitable solvent and a catalyst to form the intermediate Schiff base.", "Step 2: The Schiff base is then reduced using sodium borohydride in the presence of a suitable solvent to form the amine intermediate.", "Step 3: The amine intermediate is then treated with hydrochloric acid to form the final product, N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride." ] } | |
CAS RN |
2445791-10-4 |
Molecular Formula |
C19H25ClN2OS |
Molecular Weight |
364.9 |
Purity |
85 |
Origin of Product |
United States |
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